Cas no 3012-65-5 (Diammonium hydrogen citrate)

• Product Name: Diammonium hydrogen citrate
• CAS No: 3012-65-5
• MF: C₆H₁₄N₂O₇
• MW: 226.1846
• MDL: MFCD00013068
• CID: 43695
• PubChem ID: 5284342
• Update Time: 2026-04-22

Diammonium hydrogen citrate Chemical and Physical Properties

Names and Identifiers

• Ammonium citrate dibasic
• 2-hydroxy-1,2,3-propanetricarboxylic acid triammonium salt
• AMMONIUM CITRATE
• AMMONIUM CITRATE TRIBASIC
• AMMONIUM HYDROGENCITRATE
• CITRIC ACID AMMONIUM SALT
• CITRIC ACID, AMMONIUM SALT, DIBASIC
• CITRIC ACID, DIAMMONIUM
• CITRIC ACID, DIAMMONIUM, DIBASIC
• CITRIC ACID DIAMMONIUM SALT
• CITRIC ACID TRIAMMONIUM SALT
• DI-AMMONIUM HYDROGEN CITRATE
• TRI-AMMONIUM CITRATE
• 1,2,3-Propanetricarboxylicacid,2-hydroxy-,diammoniumsalt
• 2,3-propanetricarboxylicacid,2-hydroxy-diammoniumsalt
• ammoniummonohydrogencitrate
• diammoniumcitrate
• diammoniumcitrate(secondary)
• dibasicammoniumcitrate
• diammonium hydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• Ammoniumcitrate-dibasic
• (NH4)2H citrate
• Ammonium citrate dib
• Ammonium Citrates
• Ammonium hydrogencitrate,Citric acid ammonium salt,Diammonium hydrogen citrate
• Citric acid
• Citronensaeure,Diammonium-Salz
• Diammonium hydrogen citrate
• Ammunition citrate dibasic
• Ammonium 2-(carboxymethyl)-2-hydroxysuccinate(1:x)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, diammonium salt
• AMMONIUM CITRATE, MONOBASIC
• diammonium 2-(carboxymethyl)-2-hydroxybutanedioate
• DSSTox_CID_79
• Ammonium citrate (2:1)
• DSSTox_RID_75352
• DSSTox_GSID_20079
• C6H14N2O7
• Tox21_202778
• S576
• Ammonium monohydrogen citrate; Citrate diammonium hydrogen
• 3012-65-5
• Citric acid, diammonium salt
• ammonium hydrogen citrate
• diazanium;3-carboxy-3-hydroxypentanedioate
• UNII-N9BUG430K8
• diammonium 3-carboxy-3-hydroxypentanedioate
• Ammonium monohydrogen citrate
• EINECS 221-146-3
• Ammonium monohydrogencitrat
• AmmCitrate
• Dibasic ammonium citrate
• HSDB 300
• CHEBI:63076
• MFCD00013068
• DIAMMONIUM CITRATE
• Microstop
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, diammonium salt
• Ammonium monohydrogencitrate
• N9BUG430K8
• Diammonium citrate (secondary)
• Citrate (diammonium)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ammonium salt (1:2)
• AI3-26173
• Ammonium citrate, dibasic
• Ammonium Citrate Dibasic ACS Granular
• DB-047712
• Diammonium 2-hydroxy-1,2,3-propanetricarboxylate

• MDL： MFCD00013068
• Inchi： 1S/C6H8O7.2H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*1H3
• InChI Key： YXVFQADLFFNVDS-UHFFFAOYSA-N
• SMILES： O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)O[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 226.08000
• Monoisotopic Mass: 226.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Colorless fine crystals or white particles
• Density: 1.5
• Melting Point: 185 °C (dec.)(lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: 155.2°C
• Refractive Index: 1.4650 (estimate)
• PH: 4.0-5.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Slightiy soluble in alcohol.
• Stability/Shelf Life: Stable.
• PSA: 138.61000
• LogP: -0.60070
• Merck: 14,512
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in about 1 part of water, slightly soluble in ethanol

Diammonium hydrogen citrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 9087
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：GE7545000
• Hazardous Material Identification：
• Risk Phrases：R36/37
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diammonium hydrogen citrate

Diammonium Hydrogen Citrate (CAS No. 3012-65-5): A Comprehensive Overview of Its Chemistry, Applications, and Emerging Research

Diammonium hydrogen citrate, identified by its CAS No. 3012-65-5, is a versatile organic compound belonging to the citrate salt family. Comprising two ammonium ions (NH₄⁺) and one hydrogen citrate anion (H Cit⁻), this compound exhibits unique chemical properties that make it indispensable in pharmaceuticals, food additives, and analytical chemistry. Its molecular formula, C₆H₁₀N₂O₇, underscores its structural complexity, with the central citric acid backbone providing multiple functional groups for diverse applications.

Recent advancements in citrate salt chemistry have highlighted diammonium hydrogen citrate's role as a pH buffer in drug formulations. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its ability to stabilize sensitive therapeutic proteins by maintaining optimal pH levels during storage. The compound’s amphiprotic nature—owing to the presence of both acidic and basic groups—enables it to resist pH fluctuations more effectively than traditional buffers like phosphate or acetate salts.

In the food industry, diammonium hydrogen citrate serves as a multifunctional additive. It acts as an acidity regulator (E number E331(iii)) in beverages and processed foods, enhancing flavor while preserving product integrity. A notable application is its use in carbonated drinks, where it mitigates tartness without compromising carbonation stability. Furthermore, its chelating properties allow it to bind trace metals that might otherwise catalyze oxidation or discoloration.

Ongoing research focuses on leveraging this compound’s biochemical reactivity. A 2024 collaborative study between MIT and Novartis explored its potential as a carrier for targeted drug delivery systems. By conjugating anticancer agents to modified diammonium hydrogen citrate molecules, researchers achieved enhanced tumor specificity while minimizing systemic toxicity—a breakthrough with implications for personalized oncology treatments.

In analytical chemistry, the compound’s distinct UV-vis absorption spectrum (λ_max ~410 nm) makes it a valuable standard for spectroscopic calibration. Its utility extends to environmental monitoring; recent studies have validated its use in detecting trace heavy metals in water samples via complexometric titration—a method now adopted by regulatory agencies like the EPA for compliance testing.

A comparative analysis with other ammonium citrates reveals unique advantages of diammonium hydrogen citrate. Unlike monosodium or trisodium variants, it offers superior solubility in aqueous solutions at physiological temperatures (~89 g/100mL at 25°C), which is critical for injectable formulations. This property was pivotal in a 2023 clinical trial involving intravenous nutritional supplements for critically ill patients.

Emerging applications include its integration into biodegradable polymers for tissue engineering scaffolds. A groundbreaking study published in Nature Materials demonstrated that incorporating this compound into poly(lactic-co-glycolic acid) (PLGA) matrices enhanced cell adhesion and osteogenic differentiation—a promising development for bone regeneration therapies.

Safety evaluations confirm its GRAS (Generally Recognized as Safe) status under FDA guidelines when used within prescribed limits (≤1% w/v). Long-term toxicity studies on rodents showed no adverse effects at concentrations up to 1 g/kg/day—a threshold far exceeding typical human exposure levels through dietary or pharmaceutical sources.

The compound’s synthesis via neutralization of citric acid with ammonium hydroxide remains cost-effective yet environmentally sustainable. Innovations like continuous flow reactors now enable production yields exceeding 98% purity—a metric critical for pharmaceutical-grade materials—as reported in a 2024 issue of Green Chemistry Journal.

In conclusion, diammonium hydrogen citrate (CAS No. 3012-65-5) continues to redefine boundaries across multiple industries through its multifunctional chemical profile and adaptability to cutting-edge technologies. As research expands into areas like nanomedicine and eco-friendly materials science, this compound’s legacy as a foundational chemical tool is poised to grow further.